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Introduction to Polyglycerin-6
Polyglycerin-6 is a versatile polyol derived from the polymerization of glycerin, a naturally

occurring substance in vegetable oils.[1] It is a polymer composed of six glycerin units, valued

in the cosmetics industry for its multifaceted properties.[2] As a humectant, it effectively draws

and retains moisture in the skin, promoting a hydrated and plump appearance. Its larger

molecular size compared to glycerin allows for slower skin penetration, resulting in longer-

lasting moisturization. Beyond its hydrating capabilities, Polyglycerin-6 and its derivatives

function as emulsifiers, texture enhancers, and stabilizers in a wide range of cosmetic

formulations. This document provides detailed application notes and experimental protocols for

the utilization of Polyglycerin-6 in cosmetic science.

Key Functions and Applications
Polyglycerin-6 is a valuable ingredient in a variety of cosmetic products due to its diverse

functionalities:

Humectant & Moisturizer: Attracts and binds water to the skin, enhancing hydration and

preventing dryness.[2] It helps to maintain the skin's natural moisture balance.

Emulsifier: Polyglyceryl-6 esters are effective at stabilizing oil-in-water (O/W) and water-in-oil

(W/O) emulsions, preventing the separation of oil and water phases in creams and lotions.
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Texture Enhancer: Contributes to a smooth, silky, and pleasant sensory feel in cosmetic

formulations. It can improve the spreadability of creams and lotions.[3]

Stabilizer: Helps to maintain the physical stability of cosmetic formulations over time.

Polyglycerin-6 is commonly found in:

Moisturizers, serums, and lotions

Face masks and cleansers

Hair conditioners and shampoos

Sunscreens

Makeup products

Quantitative Data Summary
The following tables summarize key performance data for Polyglycerin-6 and its derivatives

based on available studies. It is important to note that specific performance can vary depending

on the full formulation.

Table 1: Skin Hydration Efficacy (Illustrative)

Active
Ingredient

Concentration Study Duration
Improvement
in Skin
Hydration

Measurement
Method

Polyglyceryl Wax

Ester Blend
5% 2 weeks 23% increase Corneometry

Formulation with

Glycerol
Not specified 5 days

Significant

increase vs.

untreated

Corneometry

Note: Data for a polyglyceryl wax ester blend is used as an illustrative example of the

moisturizing potential of polyglycerol-based ingredients.[4] Studies show that formulations
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containing glycerol derivatives can significantly improve skin hydration.[5]

Table 2: Emulsion Stabilization Performance (Illustrative for Polyglyceryl Esters)

Polyglyceryl
Ester Type

Concentration Oil Phase
Resulting
Particle Size

Stability
Observation

Long-chain

PGFEs
Not specified Not specified 16.8 nm

Excellent

stability, no

coalescence

Polyglyceryl-10

Decanoate
Not specified

Medium-chain

triglyceride
2.96 µm

Stable droplet

structure after 3

days

Triglyceride

Monolaurate (for

comparison)

0.9% Palm Olein
2.75 µm (control)

-> 1.48-1.73 µm
Good stability

Note: These examples for various polyglyceryl fatty acid esters (PGFEs) demonstrate their

efficacy in creating fine and stable emulsions.[6][7] The choice of ester and its concentration

are critical for optimal performance.

Proposed Mechanism of Action: Skin Hydration
Polyglycerin-6, being a polymer of glycerin, is proposed to enhance skin hydration through a

mechanism involving the modulation of Aquaporin-3 (AQP3) channels in keratinocytes. AQP3

is a channel protein that facilitates the transport of water and glycerol across the cell

membrane. By increasing the availability of glycerol-like molecules at the skin's surface,

Polyglycerin-6 may indirectly influence the osmotic gradient and support the function of AQP3,

leading to improved water retention in the stratum corneum.
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Caption: Proposed mechanism of Polyglycerin-6 in enhancing skin hydration.

Experimental Protocols
Protocol for Evaluating Skin Hydration Efficacy
Objective: To quantify the short-term and long-term moisturizing effects of a cosmetic

formulation containing Polyglycerin-6.
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Apparatus: Corneometer® (e.g., CM 825, Courage + Khazaka).

Methodology:

Subject Recruitment:

Recruit a panel of subjects with self-perceived dry to normal skin (n≥20).

Subjects should refrain from using any moisturizers on the test area (e.g., volar forearm)

for at least 24 hours prior to the study.

Acclimatization:

Allow subjects to acclimatize in a temperature and humidity-controlled room (e.g., 22°C,

50% RH) for at least 30 minutes before measurements.[1]

Baseline Measurement:

Define two test areas on the volar forearm of each subject.

Take three baseline Corneometer® readings for each test area and calculate the average.

Product Application:

Apply a standardized amount (e.g., 2 mg/cm²) of the test formulation containing

Polyglycerin-6 to one test area.

The second area will serve as an untreated control.

Post-Application Measurements:

Take Corneometer® readings at predefined time points (e.g., 1, 2, 4, 8, and 24 hours) to

assess short-term efficacy.

For long-term efficacy, subjects should apply the product twice daily for a period of 2-4

weeks, with measurements taken at baseline and at the end of each week.

Data Analysis:
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Calculate the percentage change in skin hydration from baseline for both the treated and

untreated sites at each time point.

Perform statistical analysis (e.g., paired t-test) to determine the significance of the results.

Start

Subject Recruitment
(n≥20, dry/normal skin)

Acclimatization
(30 min, controlled environment)

Baseline Corneometer
Measurements

Product Application
(2 mg/cm²)

Post-Application Measurements
(1, 2, 4, 8, 24 hrs & weekly)

Data Analysis
(% change, statistical tests)

End

Click to download full resolution via product page
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Caption: Experimental workflow for skin hydration evaluation.

Protocol for Assessing Emulsion Stability
Objective: To evaluate the physical stability of an oil-in-water (O/W) emulsion formulated with a

Polyglyceryl-6 ester as the emulsifier.

Apparatus:

Viscometer (e.g., Brookfield DV-II+)

Particle size analyzer (e.g., Malvern Mastersizer)

Centrifuge

Temperature-controlled ovens

Methodology:

Sample Preparation:

Prepare the O/W emulsion according to the formulation protocol.

Divide the batch into several aliquots for different stability tests.

Macroscopic Evaluation:

Visually inspect the samples for any signs of phase separation, creaming, or

sedimentation at regular intervals (e.g., 24h, 1 week, 1 month, 3 months) under different

storage conditions (e.g., room temperature, 4°C, 40°C).

Microscopic Evaluation:

Use an optical microscope to observe the droplet size and distribution of the dispersed

phase at the same intervals. Note any changes such as flocculation or coalescence.

Viscosity Measurement:
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Measure the viscosity of the emulsion at controlled shear rates at each time point. A

significant change in viscosity can indicate instability.[8]

Particle Size Analysis:

Measure the mean droplet size and size distribution of the emulsion at each time point. An

increase in the mean droplet size is an indicator of coalescence and instability.[9]

Accelerated Stability Testing:

Centrifugation: Centrifuge the samples at a high speed (e.g., 3000 rpm for 30 minutes)

and observe for any phase separation.

Freeze-Thaw Cycles: Subject the samples to alternating temperature cycles (e.g., -10°C

for 24 hours followed by 25°C for 24 hours) for at least three cycles and evaluate for any

physical changes.
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Caption: Workflow for evaluating cosmetic emulsion stability.

Protocol for Sensory Analysis
Objective: To characterize the sensory profile of a cream containing Polyglycerin-6 using

Quantitative Descriptive Analysis (QDA).

Methodology:

Panel Selection and Training:

Select a panel of 10-15 trained sensory assessors.
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Train the panelists on the specific sensory attributes of cosmetic creams, including

appearance, texture, and after-feel.[10]

Attribute Development:

In a group session, have the panelists develop a lexicon of descriptive terms for the

sensory properties of the test and reference creams.

Sample Evaluation:

Provide panelists with coded samples of the test cream and one or more reference

creams.

Panelists should evaluate the products in a controlled environment (standardized lighting,

temperature, and humidity).

The evaluation should be structured in phases:

Appearance in Jar: Gloss, color, surface smoothness.

Pick-up: Firmness, stickiness.

Rub-out: Spreadability, absorbency, thickness.

After-feel (Immediate and after 2 minutes): Greasiness, stickiness, smoothness,

hydration sensation.

Data Collection:

Panelists will rate the intensity of each attribute on a structured scale (e.g., a 15-cm line

scale anchored with "low" and "high").

Data Analysis:

Analyze the data using statistical methods such as Analysis of Variance (ANOVA) to

determine significant differences between the samples for each attribute.
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Generate a sensory profile (spider web plot) to visualize the sensory characteristics of the

cream containing Polyglycerin-6.
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Caption: Workflow for sensory analysis of a cosmetic cream.

Safety and Regulatory Information
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Polyglycerin-6 is generally considered safe for use in cosmetic products. The Cosmetic

Ingredient Review (CIR) Expert Panel has assessed the safety of Polyglycerin-6 and

concluded that it is safe as used in cosmetics.[11] It is well-tolerated by most skin types,

although a patch test is always recommended before using a new product, especially for

individuals with sensitive skin. Regulatory bodies, such as the European Cosmetics Regulation,

permit the use of Polyglycerin-6 in cosmetic formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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